2-Chloro-4-formylphenyl 4-methoxybenzoate

• IUPAC Name: (2-chloro-4-formylphenyl) 4-methoxybenzoate
• InChI: InChI=1S/C15H11ClO4/c1-19-12-5-3-11(4-6-12)15(18)20-14-7-2-10(9-17)8-13(14)16/h2-9H,1H3
• InChI Key: KJLKVECSHWCLJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)C=O)Cl
• Molecular Formula: C15H11ClO4
• Molecular Weight: 290.70 g/mol

Description

2-Chloro-4-formylphenyl 4-methoxybenzoate is a chemical compound with the molecular formula C15H11ClO4 and a molecular weight of 290.7. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of 2-Chloro-4-formylphenyl 4-methoxybenzoate consists of 15 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, and 4 oxygen atoms. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Biological Applications

• Molluscicidal Agents : A derivative, 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate, exhibits significant molluscicidal effects, demonstrating its potential in biological and agricultural applications (Duan et al., 2014).

• Antibacterial Activity : Lanthanide complexes containing a similar moiety, 4-chloro-2-methoxybenzoate, have been shown to possess antibacterial activity against various strains, including Candida albicans, Escherichia coli, and Staphylococcus aureus (Ying-Ying Zhang et al., 2014).

• Cholinesterase Inhibitors : Derivatives of 4-methoxybenzoate have been studied for their cholinesterase inhibitory potential, showing promise in the treatment of neurodegenerative diseases (M. Arfan et al., 2018).

Chemical Synthesis and Analysis

• Chemical Synthesis Protocols : Efficient methods for preparing derivatives like 3-formyl-2-arylbenzo[b]furan have been developed using similar compounds, highlighting its role in synthetic chemistry (Benren Liao et al., 2014).

• Thermal and Structural Analysis : Research on lanthanide complexes with chloro-methoxybenzoic acid has provided insights into their thermal properties and decomposition kinetics, useful in material sciences and chemistry (Ying-Ying Zhang et al., 2015).

Environmental and Industrial Applications

• Herbicide Mineralization : Studies on the mineralization of herbicides like 3,6-dichloro-2-methoxybenzoic acid indicate potential environmental applications in degrading pollutants (E. Brillas et al., 2003).

• Metal Complex Formation : The formation of metal complexes with compounds like 4-chloro-2-methoxybenzoic acid has implications in fields ranging from catalysis to material science (W. Ferenc et al., 2006).